Cas no 1352305-22-6 (2-(4-Methoxyphenoxy)-propylamine Hydrochloride)

• Product Name: 2-(4-Methoxyphenoxy)-propylamine Hydrochloride
• CAS No: 1352305-22-6
• MF: C₁₀H₁₆ClNO₂
• MW: 217.692542076111
• MDL: MFCD03002050
• CID: 2854999
• PubChem ID: 71744159
• Update Time: 2025-07-02

2-(4-Methoxyphenoxy)-propylamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(4-METHOXY-PHENOXY)-PROPYLAMINE HCL
• 2-(4-Methoxy-phenoxy)-propylamine, HCl
• 2-(4-Methoxyphenoxy)propan-1-amine hydrochloride
• 1-Propanamine, 2-(4-methoxyphenoxy)-, hydrochloride (1:1)
• AR3968
• 2-(4-Methoxy-phenoxy)-propylamine hydrochloride
• 1-Propanamine,2-(4-methoxyphenoxy)-,hydrochloride
• 2-(4-Methoxyphenoxy)propan-1-aminehydrochloride
• CEC30522
• MFCD03002050
• CS-0171984
• 2-(4-methoxyphenoxy)propan-1-amine;hydrochloride
• AKOS025117600
• AS-45724
• 1352305-22-6
• SB78800
• 2-(4-Methoxyphenoxy)-propylamine Hydrochloride

• MDL： MFCD03002050
• Inchi： 1S/C10H15NO2.ClH/c1-8(7-11)13-10-5-3-9(12-2)4-6-10;/h3-6,8H,7,11H2,1-2H3;1H
• InChI Key： HNMRLHIBLWFPPK-UHFFFAOYSA-N
• SMILES： Cl.O(C1C=CC(=CC=1)OC)C(C)CN

Computed Properties

• Exact Mass: 217.0869564g/mol
• Monoisotopic Mass: 217.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 133
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.5

Experimental Properties

• Color/Form: White to Yellow Solid

2-(4-Methoxyphenoxy)-propylamine Hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P280;P305+P351+P338
• Storage Condition：Room temperature

Additional information on 2-(4-Methoxyphenoxy)-propylamine Hydrochloride

Introduction to 2-(4-Methoxyphenoxy)-propylamine Hydrochloride (CAS No. 1352305-22-6)

2-(4-Methoxyphenoxy)-propylamine Hydrochloride, identified by its Chemical Abstracts Service (CAS) number 1352305-22-6, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of amine derivatives and exhibits a unique structural framework that has garnered attention for its potential biological activities. The presence of both aromatic and aliphatic moieties, coupled with the hydrochloride salt form, enhances its solubility and bioavailability, making it a valuable candidate for further investigation in drug discovery and development.

The structure of 2-(4-Methoxyphenoxy)-propylamine Hydrochloride features a propylamine side chain attached to a phenoxy group, which is further substituted with a methoxy group at the para position. This particular arrangement of functional groups contributes to its interactions with biological targets, particularly enzymes and receptors involved in various physiological pathways. The hydrochloride salt form not only improves the compound's stability but also facilitates its formulation into pharmaceutical preparations.

In recent years, there has been growing interest in amine derivatives as pharmacological agents due to their diverse biological activities. 2-(4-Methoxyphenoxy)-propylamine Hydrochloride has been studied for its potential role in modulating neurotransmitter systems, particularly in the context of central nervous system (CNS) disorders. Preliminary in vitro studies suggest that this compound may interact with monoamine transporters and receptors, which are critical targets for drugs used in the treatment of depression, anxiety, and other neurological conditions.

One of the most compelling aspects of 2-(4-Methoxyphenoxy)-propylamine Hydrochloride is its structural similarity to known pharmacologically active compounds. This similarity suggests that it may exhibit analogous effects while potentially offering improved efficacy or reduced side effects. For instance, compounds with similar scaffolds have been investigated for their potential as serotonin reuptake inhibitors (SRIs) or norepinephrine-dopamine reuptake inhibitors (NDRIs), which are commonly used in the management of mood disorders.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and mode of interaction of 2-(4-Methoxyphenoxy)-propylamine Hydrochloride with biological targets more accurately. These computational studies have hinted at its potential as a scaffold for designing novel therapeutics with enhanced pharmacokinetic properties. For example, virtual screening experiments have identified that this compound may bind to specific amino acid residues within neurotransmitter transporters, suggesting a mechanism by which it could modulate neurotransmitter levels in the synaptic cleft.

The synthesis of 2-(4-Methoxyphenoxy)-propylamine Hydrochloride involves multi-step organic reactions, typically starting from readily available precursors such as 4-methoxyphenol and propylamine. The hydrochloride salt is formed by treating the free base with hydrochloric acid, ensuring optimal solubility and stability for further applications. The synthetic route has been optimized to maximize yield and purity, making it feasible for large-scale production if needed.

In addition to its pharmacological potential, 2-(4-Methoxyphenoxy)-propylamine Hydrochloride has shown promise in preclinical studies as a tool compound for understanding drug metabolism and disposition. Its structural features make it amenable to various metabolic pathways, allowing researchers to investigate enzyme kinetics and drug-drug interactions more effectively. Such insights are crucial for developing safe and effective therapeutic agents that can be co-administered without adverse interactions.

The regulatory landscape for compounds like 2-(4-Methoxyphenoxy)-propylamine Hydrochloride is governed by agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA). These regulatory bodies ensure that all pharmaceutical compounds undergo rigorous testing for safety and efficacy before being approved for human use. The development pipeline for this compound will need to comply with these stringent guidelines to advance from preclinical stages to clinical trials.

From a commercial perspective, 2-(4-Methoxyphenoxy)-propylamine Hydrochloride represents an attractive candidate for pharmaceutical companies looking to expand their portfolio of CNS therapeutics. Its unique structure and demonstrated biological activity make it a promising lead compound that could eventually lead to new treatments for neurological disorders. As research continues, collaborations between academic institutions and industry partners will be essential in translating laboratory findings into viable therapeutic options.

The future directions for research on 2-(4-Methoxyphenoxy)-propylamine Hydrochloride include exploring its potential in treating not only mood disorders but also other conditions such as chronic pain syndromes or cognitive impairments. By understanding its mechanism of action more thoroughly, researchers can design derivatives with improved properties tailored to specific therapeutic needs. Additionally, investigating its interactions with other biological pathways may uncover novel applications beyond traditional CNS therapies.

In conclusion,2-(4-Methoxyphenoxy)-propylamine Hydrochloride (CAS No. 1352305-22-6) is a compound with significant promise in pharmaceutical research due to its unique structure and potential biological activities. Its synthesis, preclinical studies, and regulatory considerations all contribute to its importance as a candidate for drug development. As advancements continue in medicinal chemistry and drug discovery technologies,2-(4-Methoxyphenoxy)-propylamine Hydrochloride is poised to play a crucial role in addressing unmet medical needs across various therapeutic areas.